Cas no 1213161-92-2 ((3S)-3-amino-3-4-(dimethylamino)phenylpropan-1-ol)

• Product Name: (3S)-3-amino-3-4-(dimethylamino)phenylpropan-1-ol
• CAS No: 1213161-92-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6375102
• PubChem ID: 28348406
• Update Time: 2025-05-21

(3S)-3-amino-3-4-(dimethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-4-(dimethylamino)phenylpropan-1-ol
• Benzenepropanol, γ-amino-4-(dimethylamino)-, (γS)-
• (S)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPAN-1-OL2HCL
• (S)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPAN-1-OL 2HCL
• 1213161-92-2
• EN300-1163834
• (3S)-3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol

• Inchi： 1S/C11H18N2O/c1-13(2)10-5-3-9(4-6-10)11(12)7-8-14/h3-6,11,14H,7-8,12H2,1-2H3/t11-/m0/s1
• InChI Key： KBQFPVDQHQRZGX-NSHDSACASA-N
• SMILES： C1([C@@H](N)CCO)=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 351.6±32.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (3S)-3-amino-3-4-(dimethylamino)phenylpropan-1-ol

Compound CAS No. 1213161-92-2: (3S)-3-Amino-3-[4-(Dimethylamino)Phenyl]Propan-1-ol

The compound CAS No. 1213161-92-2, also known as (3S)-3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a valuable substrate for research and development in drug discovery, materials science, and synthetic chemistry.

Structural Insights: The molecule features a chiral center at the third carbon atom, designated as the (S)-configuration. This stereochemistry is critical for its biological activity and selectivity in interactions with other molecules. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) introduces significant hydrogen bonding capabilities, enhancing its solubility in polar solvents. Additionally, the 4-(dimethylamino)phenyl group imparts aromaticity and electron-donating properties, which can influence the compound's electronic characteristics and reactivity.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3S)-3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol. Researchers have employed asymmetric catalysis to achieve high enantiomeric excess, ensuring the desired (S)-configuration. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure and purity.

Biological Activity: Studies have demonstrated that CAS No. 1213161-92-2 exhibits promising pharmacological properties. In vitro assays have shown its ability to modulate key enzyme activities, making it a potential candidate for drug development targeting neurological disorders or inflammatory conditions. Furthermore, its stereochemistry plays a pivotal role in determining its bioavailability and pharmacokinetics, which are critical factors in drug design.

Applications in Materials Science: Beyond pharmacology, this compound has found applications in materials science. Its ability to form hydrogen bonds makes it a suitable candidate for use in supramolecular chemistry, where it can serve as a building block for self-assembled structures. Additionally, its aromatic ring system contributes to potential applications in organic electronics, where such structures are often utilized for their electronic properties.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of (3S)-3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol is crucial. Recent studies have focused on its biodegradability and toxicity profiles to ensure sustainable practices in its synthesis and application. Researchers are exploring greener synthetic routes to minimize waste and reduce the environmental footprint associated with its production.

Future Prospects: The ongoing research into CAS No. 1213161-92-2 highlights its versatility and potential across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this compound. As advancements in analytical techniques continue to evolve, deeper insights into its structure-function relationships will further enhance its utility in both academic research and industrial applications.